Cas no 1196155-92-6 (2-tert-butyl-5-chloropyrazine)

• Product Name: 2-tert-butyl-5-chloropyrazine
• CAS No: 1196155-92-6
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD13190310
• CID: 2616718
• PubChem ID: 58088086
• Update Time: 2025-07-25

2-tert-butyl-5-chloropyrazine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-5-chloropyrazine
• 2-(tert-butyl)-5-chloropyrazine
• DTXSID001282073
• EN300-198424
• DB-422359
• AB70175
• SCHEMBL9924589
• 1196155-92-6
• 2-Chloro-5-(1,1-dimethylethyl)pyrazine
• Z1255495806

• MDL： MFCD13190310
• Inchi： 1S/C8H11ClN2/c1-8(2,3)6-4-11-7(9)5-10-6/h4-5H,1-3H3
• InChI Key： LXMMDWCXWMPCOQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(C)(C)C

Computed Properties

• Exact Mass: 170.0610761Da
• Monoisotopic Mass: 170.0610761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-tert-butyl-5-chloropyrazine

Introduction to 2-tert-butyl-5-chloropyrazine (CAS No. 1196155-92-6) in Modern Chemical Research

2-tert-butyl-5-chloropyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1196155-92-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a tert-butyl group at the 2-position and a chloro substituent at the 5-position imparts unique electronic and steric properties, making it a versatile intermediate in synthetic chemistry.

The structural features of 2-tert-butyl-5-chloropyrazine contribute to its reactivity and utility in various chemical transformations. The electron-withdrawing nature of the chloro group enhances electrophilic aromatic substitution reactions, while the bulky tert-butyl group influences steric hindrance and directs subsequent functionalization. These characteristics have been leveraged in the development of novel synthetic pathways and the construction of complex molecular architectures.

In recent years, 2-tert-butyl-5-chloropyrazine has been explored as a key building block in the synthesis of biologically active compounds. Its incorporation into drug candidates has shown promise in modulating various biological targets, including enzymes and receptors involved in metabolic disorders and inflammatory pathways. For instance, derivatives of this compound have been investigated for their potential role in inhibiting kinases and phosphodiesterases, which are critical enzymes in signal transduction cascades.

One of the most compelling applications of 2-tert-butyl-5-chloropyrazine is in the realm of agrochemicals. Researchers have utilized this compound to develop novel herbicides and fungicides that exhibit improved efficacy and environmental safety. The pyrazine core provides a scaffold for designing molecules that can interact with specific biological targets in plants, offering a selective approach to pest control. Furthermore, the stability conferred by the chloro and tert-butyl groups ensures that these compounds remain active under various environmental conditions.

The synthesis of 2-tert-butyl-5-chloropyrazine typically involves multi-step organic reactions, starting from readily available precursors such as pyrazole or its derivatives. The introduction of the chloro group is often achieved through halogenation reactions, while the tert-butyl group is typically installed via alkylation or Friedel-Crafts acylation techniques. Advances in catalytic methods have further refined these processes, enabling higher yields and reduced environmental impact.

Recent studies have highlighted the role of computational chemistry in optimizing the synthesis and application of 2-tert-butyl-5-chloropyrazine. Molecular modeling techniques have been employed to predict reaction outcomes and identify optimal conditions for functionalization. These computational approaches not only accelerate experimental design but also provide insights into the mechanistic aspects of chemical transformations involving this compound.

The pharmacological potential of 2-tert-butyl-5-chloropyrazine has been further explored through structure-activity relationship (SAR) studies. By systematically modifying its substituents, researchers have identified analogs with enhanced binding affinity and selectivity for target proteins. Such modifications are crucial for developing drug candidates with improved therapeutic profiles. Additionally, bioisosteric replacements have been investigated to maintain biological activity while altering physicochemical properties for better pharmacokinetic profiles.

In conclusion, 2-tert-butyl-5-chloropyrazine (CAS No. 1196155-92-6) represents a valuable intermediate in modern chemical research. Its unique structural features enable diverse applications in pharmaceuticals, agrochemicals, and materials science. As synthetic methodologies continue to evolve, this compound will undoubtedly play an integral role in discovering new molecules with significant societal benefits.